Cas no 66734-93-8 (Benzeneacetic acid, 3-chloro-4-(hexyloxy)-)

• Product Name: Benzeneacetic acid, 3-chloro-4-(hexyloxy)-
• CAS No: 66734-93-8
• MF: C₁₄H₁₉ClO₃
• MW: 270.751863718033
• CID: 395881
• PubChem ID: 71374996
• Update Time: 2025-04-19

Benzeneacetic acid, 3-chloro-4-(hexyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-chloro-4-(hexyloxy)-
• 2-(3-chloro-4-hexoxyphenyl)acetic acid
• A1-05231
• [3-CHLORO-4-(HEXYLOXY)PHENYL]ACETIC ACID
• 66734-93-8
• DTXSID80797749

• Inchi： 1S/C14H19ClO3/c1-2-3-4-5-8-18-13-7-6-11(9-12(13)15)10-14(16)17/h6-7,9H,2-5,8,10H2,1H3,(H,16,17)
• InChI Key： OMQZSEFIWOCPAZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC(=O)O)C=CC=1OCCCCCC

Computed Properties

• Exact Mass: 270.10237
• Monoisotopic Mass: 270.1022722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53